Cas no 91753-07-0 (Benz[5,6]isoindolo[2,1-b]isoquinoline-8,13-dione,5,14-dihydro-)

Benz[5,6]isoindolo[2,1-b]isoquinoline-8,13-dione,5,14-dihydro- structure
91753-07-0 structure
Product name:Benz[5,6]isoindolo[2,1-b]isoquinoline-8,13-dione,5,14-dihydro-
CAS No:91753-07-0
MF:C20H13NO2
MW:299.322725057602
CID:805007
PubChem ID:71772

Benz[5,6]isoindolo[2,1-b]isoquinoline-8,13-dione,5,14-dihydro- Chemical and Physical Properties

Names and Identifiers

    • Benz[5,6]isoindolo[2,1-b]isoquinoline-8,13-dione,5,14-dihydro-
    • Mitoquidone
    • 5,14-Dihydrobenz(5,6)isoindolo(2,1-b)isoquinoline-8,13-dione
    • Mitoquidon
    • Mitoquidona
    • Mitoquidona [Spanish]
    • Mitoquidonum
    • Mitoquidonum [Latin]
    • NSC 382057
    • 11-azapentacyclo[11.8.0.02,11.04,9.015,20]henicosa-1,4,6,8,12,15,17,19-octaene-14,21-dione
    • Benz[5,1-b]isoquinoline-8,13-dione, 5,14-dihydro-
    • NS00120372
    • GR-30921
    • NSC382057
    • CHEMBL2106913
    • GR 30921
    • MITOQUIDONE [INN]
    • SCHEMBL93910
    • NSC-382057
    • OWD9JI448N
    • 5,14-DIHYDROBENZ[5,6]ISOINDOLO[2,1-B]ISOQUINOLINE-8,13-DIONE
    • BFRVNBMAWXNICS-UHFFFAOYSA-N
    • CS-0898800
    • UNII-OWD9JI448N
    • Mitoquidone [INN:BAN]
    • DTXSID60238685
    • 5,14-dihydrobenz[5,6]isoindolo[2,1-b]isoquinoline 8,13-dione
    • 91753-07-0
    • Q27285886
    • HY-128470
    • Benz(5,6)isoindolo(2,1-b)isoquinoline-8,13-dione, 5,14-dihydro-
    • 5,6]ISOINDOLO[2,1-B]ISOQUINOLINE-8,13-DIONE
    • 5,14-Dihydrobenz(5,6)isoindolol(2,1-b)isochinolin-8,13-dion
    • Inchi: InChI=1S/C20H13NO2/c22-19-14-7-3-4-8-15(14)20(23)18-16(19)11-21-10-13-6-2-1-5-12(13)9-17(18)21/h1-8,11H,9-10H2
    • InChI Key: BFRVNBMAWXNICS-UHFFFAOYSA-N
    • SMILES: C1C2=CC=CC=C2CN3C1=C4C(=C3)C(=O)C5=CC=CC=C5C4=O

Computed Properties

  • Exact Mass: 299.09500
  • Monoisotopic Mass: 299.095
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 0
  • Complexity: 530
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Tautomer Count: nothing
  • Surface Charge: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 39.1A^2

Experimental Properties

  • Density: 1.37
  • Boiling Point: 558.3°Cat760mmHg
  • Flash Point: 291.5°C
  • Refractive Index: 1.739
  • PSA: 39.07000
  • LogP: 3.21600

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